Cas no 2228144-83-8 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228144-83-8
• MF: C₇H₁₀BrF₂N₃
• MW: 254.075207233429
• CID: 5897074
• PubChem ID: 165795965
• Update Time: 2025-10-20

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine
• EN300-1973324
• 2228144-83-8

• Inchi： 1S/C7H10BrF2N3/c1-13-5(2-6(8)12-13)4(3-11)7(9)10/h2,4,7H,3,11H2,1H3
• InChI Key： QSXNDHFPSMPIQT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)CN)N(C)N=1

Computed Properties

• Exact Mass: 253.00262g/mol
• Monoisotopic Mass: 253.00262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine

Introduction to 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228144-83-8)

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228144-83-8, features a unique structural framework that combines a brominated pyrazole moiety with a difluorinated propanamine backbone. The presence of both bromine and fluorine substituents makes this molecule of particular interest for its potential applications in drug design and development.

The pyrazole core is a well-known heterocyclic scaffold that is frequently employed in the synthesis of bioactive molecules. Pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a bromine atom at the 3-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate for further functionalization. This modification allows for the exploration of novel derivatives with tailored pharmacological profiles.

The amine group at the 1-position of the propanone backbone in 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine provides an additional site for chemical modification. The difluoropropyl group introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in drug molecules. The combination of these structural features makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the brominated pyrazole moiety may interact with enzymes or receptors involved in inflammatory pathways, while the difluoropropyl amine group could enhance binding to specific protein targets. These insights are derived from high-throughput virtual screening and molecular dynamics simulations, which have become indispensable tools in modern drug discovery.

The synthesis of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine involves multi-step organic transformations, including condensation reactions, halogenation processes, and nucleophilic substitutions. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for subsequent biological evaluations. The compound's stability under various storage conditions has also been assessed, confirming its suitability for laboratory-scale applications.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for overcoming drug resistance and improving therapeutic efficacy. The structural features of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-amine make it an attractive candidate for further development. Researchers are currently investigating its potential as a lead compound for new therapeutic agents targeting neurological disorders and chronic inflammatory conditions.

Preclinical studies have begun to uncover the pharmacological properties of this compound. Initial assays demonstrate promising activity against certain enzymatic targets associated with metabolic diseases. Additionally, the compound exhibits moderate solubility in aqueous buffers, which is a desirable characteristic for formulation development. These findings underscore the importance of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-am ine as a building block for future drug candidates.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules often leads to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. In 2-(3-bromo-1-methyl-1H-pyrazol -5 -yl)-3,3-difluoropropan -1 -amine, the presence of two fluorine atoms at the 3-position of the propanone moiety is expected to contribute to these favorable properties. Further studies are needed to fully elucidate the impact of these substituents on the compound's overall behavior.

The brominated pyrazole moiety also offers opportunities for derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations can be used to introduce additional functional groups or linkages, expanding the chemical space available for drug discovery. The versatility of this scaffold makes it a valuable asset in synthetic organic chemistry and medicinal research.

As computational methods continue to evolve, so does our ability to predict and optimize molecular structures for biological activity. The integration of machine learning algorithms with traditional pharmacophore modeling has accelerated the identification of promising candidates like 2-(3-bromo -1 -methyl -1 H -pyrazol -5 -yl) -3 , 3 -dif luoro pro pan - 1 -amine. These approaches allow researchers to rapidly screen large libraries of compounds and prioritize those with the highest potential for success.

The future directions for research on this compound include exploring its mechanism of action and developing novel analogs with improved potency and selectivity. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits. The growing body of evidence supporting the utility of pyrazole derivatives ensures that compounds like 2-( 3 -bromo - 1 -methyl - 1 H -py razol -5 - yl) - 3 , 3 -dif luoro pro pan - 1 -am ine will remain at the forefront of pharmaceutical innovation.